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Compound of Interest

Compound Name: 5-Cyclohexadecen-1-one

Cat. No.: B1217015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Velvione (5-Cyclohexadecen-1-one) is a synthetic macrocyclic musk widely used in the

fragrance industry to impart a powdery, musky, and slightly animalic scent to a variety of

consumer products.[1] Its chemical formula is C₁₆H₂₈O, with a molecular weight of 236.4 g/mol

.[2][3] Accurate and reliable analytical methods are essential for the quality control of raw

materials, the analysis of finished products, and for research in the fields of fragrance chemistry

and toxicology. Gas chromatography-mass spectrometry (GC-MS) is a powerful and commonly

employed technique for the separation, identification, and quantification of volatile and semi-

volatile compounds like Velvione.[2]

This document provides a detailed application note and protocol for the GC-MS analysis of

Velvione, intended for researchers, scientists, and professionals in drug development and

related fields.

Physicochemical Properties of Velvione
A summary of the key physicochemical properties of Velvione is presented in the table below.

This information is critical for developing appropriate analytical methods.
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Property Value Reference

Chemical Name 5-Cyclohexadecen-1-one [4]

CAS Number 37609-25-9 [2][3]

Molecular Formula C₁₆H₂₈O [2][3]

Molecular Weight 236.39 g/mol [2][5]

Appearance Colorless to pale yellow liquid [5]

Boiling Point 296 - 300 °C [5]

Flash Point 160 °C (320 °F) [3]

Log P >6.00 [3]

Experimental Protocol: GC-MS Analysis of Velvione
This protocol provides a general framework for the analysis of Velvione. Instrument parameters

may require optimization based on the specific instrumentation and sample matrix.

Sample Preparation
The choice of sample preparation method will depend on the sample matrix.

For Raw Materials (Neat Velvione): Prepare a stock solution of Velvione in a high-purity

solvent such as ethanol, hexane, or dichloromethane. A typical concentration for the stock

solution is 1 mg/mL. Further dilute the stock solution to a working concentration suitable for

GC-MS analysis (e.g., 1-10 µg/mL).

For Fragrance Formulations or Consumer Products: A solvent extraction or headspace solid-

phase microextraction (HS-SPME) method can be employed.

Solvent Extraction: Dilute the sample in a suitable solvent (e.g., ethanol), followed by

filtration through a 0.45 µm syringe filter to remove any particulate matter.

HS-SPME: This technique is suitable for complex matrices and for trace-level analysis.

Place a known amount of the sample in a headspace vial. Equilibrate the sample at a
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controlled temperature (e.g., 60-80°C) for a specific time before exposing a SPME fiber to

the headspace to adsorb the volatile analytes. The fiber is then directly desorbed in the

GC injector.

GC-MS Instrumentation and Parameters
The following table outlines typical GC-MS parameters for the analysis of Velvione.

Parameter Recommended Setting

Gas Chromatograph Agilent 7890A or equivalent

Mass Spectrometer Agilent 5975C or equivalent

GC Column

HP-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent non-polar capillary

column

Carrier Gas Helium (99.999% purity)

Flow Rate 1.0 - 1.5 mL/min (constant flow mode)

Inlet Temperature 250 - 280 °C

Injection Mode Splitless or Split (e.g., 20:1)

Injection Volume 1 µL

Oven Temperature Program
Initial: 100°C, hold for 2 minRamp: 10°C/min to

280°CHold: 5-10 min at 280°C

Transfer Line Temperature 280 °C

Ion Source Electron Ionization (EI)

Ionization Energy 70 eV

Ion Source Temperature 230 °C

Quadrupole Temperature 150 °C

Mass Scan Range m/z 40 - 400
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Data Presentation: Mass Spectral Data of Velvione
The following table summarizes the characteristic mass spectral data for Velvione obtained

under Electron Ionization (EI) conditions.[2]

Mass-to-Charge Ratio (m/z) Relative Intensity (%)

41 99.9

55 80.3

67 58.7

68 44.3

81 45.2

Data obtained from the EI-B mass spectrum provided by SODA AROMATIC CO., LTD. via

PubChem.[2]

Visualization of Experimental Workflow and
Fragmentation Pathway
Experimental Workflow
The following diagram illustrates the general workflow for the GC-MS analysis of Velvione.

Sample Preparation GC-MS Analysis

Data Processing

Sample (Raw Material or Product) Dilution/Extraction
(e.g., Ethanol) Filtration (0.45 µm) GC Vial GC Injector GC Column

(Separation) Ion Source (EI) Mass Analyzer
(Quadrupole) Detector Data System

Chromatogram

Mass Spectrum Compound Identification

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Cyclohexadecen-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/5-Cyclohexadecen-1-one
https://www.benchchem.com/product/b1217015?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS Experimental Workflow for Velvione Analysis.

Proposed Fragmentation Pathway
The following diagram illustrates a proposed electron ionization (EI) fragmentation pathway for

Velvione. As a macrocyclic ketone, fragmentation is expected to involve cleavages of the large

ring structure. The observed high-abundance ions at lower m/z values suggest multiple

fragmentation steps.
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Proposed EI Fragmentation Pathway of Velvione.

Conclusion
The GC-MS method outlined in this application note provides a robust and reliable approach

for the analysis of Velvione in various matrices. The provided experimental parameters and

mass spectral data will aid researchers and scientists in the identification and characterization

of this important fragrance ingredient. The visualization of the experimental workflow and a

proposed fragmentation pathway offers a clear understanding of the analytical process and the

behavior of Velvione under electron ionization. Further studies may be required to fully

elucidate all fragmentation mechanisms and to validate the method for specific sample types

and regulatory requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

